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Compound of Interest

Compound Name: Monobutyl phosphate-d9

Cat. No.: B13847501 Get Quote

This technical guide provides a comprehensive overview of the material safety data for

Monobutyl Phosphate-d9, compiled for researchers, scientists, and professionals in drug

development. Due to the limited availability of specific safety data for the deuterated form, this

document primarily references data from its non-deuterated analogue, Monobutyl Phosphate,

to provide a foundational safety profile. All data should be interpreted with this consideration.

Chemical and Physical Properties
Monobutyl Phosphate-d9 is a deuterated stable isotope of Monobutyl Phosphate. The

following tables summarize its key chemical and physical properties.
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Identifier Value Source

Chemical Name Monobutyl Phosphate-d9 Pharmaffiliates

CAS Number 156213-20-6 Sigma-Aldrich, Pharmaffiliates

Molecular Formula C4H2D9O4P
MedchemExpress.com[1],

Pharmaffiliates

Molecular Weight 163.16 g/mol

PubChem[2],

MedchemExpress.com[1],

Pharmaffiliates

Appearance Pale Yellow Oil Pharmaffiliates

Synonyms

Phosphoric Acid Monobutyl-d9

Ester, Butyl-d9 Diacid

Phosphate, Butyl-d9 Dibasic

Acid Phosphate, Butyl-d9

Dihydrogen Phosphate,

Dihydrogen Monobutyl-d9

Phosphate, JAMP 4P-d9, MP

4-d9, Monobutyl-d9

Dihydrogen Phosphate, NSC

41911-d9

Pharmaffiliates
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Computed Properties

(Monobutyl Phosphate-d9)
Value Source

IUPAC Name

1,1,2,2,3,3,4,4,4-

nonadeuteriobutyl dihydrogen

phosphate

PubChem[2]

InChI

InChI=1S/C4H11O4P/c1-2-3-

4-8-9(5,6)7/h2-4H2,1H3,

(H2,5,6,7)/i1D3,2D2,3D2,4D2

PubChem[2]

InChIKey
BNMJSBUIDQYHIN-

YNSOAAEFSA-N
PubChem[2]

XLogP3 -0.3 PubChem[2]

Exact Mass 163.09598654 Da PubChem[2]

Polar Surface Area 66.8 Å² PubChem[2]

Heavy Atom Count 9 PubChem[2]

Complexity 107 PubChem[2]

Toxicological Data (from Monobutyl Phosphate)
No specific toxicological data for Monobutyl Phosphate-d9 is available. The data presented

below is for the non-deuterated form, Monobutyl Phosphate (MBP), and is intended to serve as

a guideline. It is often found in a mixture with Dibutyl Phosphate (DBP).
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Toxicity

Endpoint
Value Species Notes Source

Acute Oral LD50 > 2000 mg/kg bw Rat

For a mixture of

Butyl Phosphate

(BP) containing

MBP.

NICNAS[3]

Acute Oral LD50 > 4640 mg/kg bw
Sprague Dawley

Rat

For MBP; clinical

sign was acute

depression.

NICNAS[3]

Acute Dermal

LD50
> 2000 mg/kg bw Rabbit

For BP; clinical

signs included

edema,

erythema,

eschar, necrosis.

NICNAS[3]

Acute Inhalation

LC50

> 20.28 mg/L

(4h)
Rat

For BP (aerosol);

no mortality or

clinical signs of

toxicity reported.

NICNAS[3]

Health Hazard Information:

Monobutyl Phosphate is considered a strong acid and is expected to be corrosive.[3]

It is classified as causing severe skin burns and eye damage.[4]

Some safety data sheets for mixtures containing Monobutyl Phosphate indicate it is

suspected of causing cancer.[5][6][7]

Experimental Protocols
Detailed experimental protocols for Monobutyl Phosphate-d9 are not available in the public

domain. The following summarizes the methodology from an acute oral toxicity study on the

non-deuterated analogue.

OECD TG 401 (similar) - Acute Oral Toxicity Study in Rats:
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Test Substance: Monobutyl Phosphate (MBP).

Species: Sprague Dawley rats.

Dosage: A single dose of >4640 mg/kg body weight was administered.

Observation: Animals were observed for clinical signs of toxicity and mortality.

Results: 3 out of 5 rats survived this dose. The only reported clinical sign of toxicity was

acute depression.[3]

Safety and Handling
Recommended Storage: Store at 2-8°C in a refrigerator, under an inert atmosphere. The

compound is hygroscopic.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[6]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[5]

Incompatible Materials:

Strong bases and strong oxidizing agents.[5][6]

Hazardous Decomposition Products:

Carbon monoxide (CO), Carbon dioxide (CO2), and Oxides of phosphorus.[5]

Visualized Workflows and Relationships
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The following diagrams illustrate key safety and handling procedures, as well as the

relationship between the deuterated and non-deuterated forms of Monobutyl Phosphate.

Safe Handling Workflow

Obtain Special Instructions

Read All Safety Precautions

Wear Required PPE
(Gloves, Goggles, Lab Coat)

Use in Well-Ventilated Area

Avoid Breathing Vapors/Mist
Avoid Skin/Eye Contact

Wash Hands Thoroughly After Handling

Store in a Tightly Closed Container
in a Cool, Dry, Well-Ventilated Place

Handling Complete
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Click to download full resolution via product page

Caption: General safe handling workflow for Monobutyl Phosphate-d9.

First Aid Procedures

Chemical Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Rinse Cautiously with Water

for Several Minutes
Rinse Mouth

Give Artificial Respiration if Not Breathing

Immediately Call a POISON CENTER or Doctor

Rinse Skin with Water/Shower Remove Contact Lenses if Present DO NOT Induce Vomiting

Click to download full resolution via product page

Caption: First aid workflow for exposure to Monobutyl Phosphate-d9.
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Compound Relationship

Monobutyl Phosphate-d9
(C4H2D9O4P)

Monobutyl Phosphate
(C4H11O4P)

Isotopic Analogue

Safety & Toxicological Data

Inferred From

Data Source For

Click to download full resolution via product page

Caption: Relationship between Monobutyl Phosphate-d9 and its data source.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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